Cas no 823188-65-4 (3-{(2-methylphenyl)methylamino}propan-1-ol)

• Product Name: 3-{(2-methylphenyl)methylamino}propan-1-ol
• CAS No: 823188-65-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 695209
• PubChem ID: 28714311
• Update Time: 2025-04-19

3-{(2-methylphenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(2-methylphenyl)methyl]amino]-
• 3-[(2-methylphenyl)methylamino]propan-1-ol
• 3-{(2-methylphenyl)methylamino}propan-1-ol
• CS-0232931
• 3-{[(2-methylphenyl)methyl]amino}propan-1-ol
• 823188-65-4
• DTXSID90651580
• AKOS002649344
• SCHEMBL5769664
• PIUVTVCFBOKFET-UHFFFAOYSA-N
• 3-(2-Methyl-benzylamino)-propan-1-ol
• EN300-129617

• Inchi： 1S/C11H17NO/c1-10-5-2-3-6-11(10)9-12-7-4-8-13/h2-3,5-6,12-13H,4,7-9H2,1H3
• InChI Key： PIUVTVCFBOKFET-UHFFFAOYSA-N
• SMILES： OCCCNCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų